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Compound of Interest

Compound Name: 3-Acetoxybenzofuran

Cat. No.: B1272115

Application Note: Acetylation of Benzofuran-3-
one

Audience: Researchers, scientists, and drug development professionals.

*Abstract

This protocol details the O-acetylation of benzofuran-3-one, a common scaffold in medicinal
chemistry. Benzofuran-3-one exists in tautomeric equilibrium with its enol form, 3-
hydroxybenzofuran. The described method, adapted from established procedures, focuses on
the acetylation of the hydroxyl group of the enol tautomer using acetic anhydride to yield 3-
acetoxybenzofuran. This application note provides a comprehensive methodology, data
presentation, and a visual representation of the reaction pathway.

Introduction

Benzofuran-3-one and its derivatives are significant heterocyclic compounds frequently utilized
as building blocks in the synthesis of pharmaceuticals and biologically active molecules.
Acetylation of this scaffold can be a crucial step in modifying its properties or for use as a
protecting group in multi-step syntheses. Benzofuran-3-one can undergo either C-acetylation at
the C-2 position or O-acetylation of its enol tautomer, 3-hydroxybenzofuran. The reaction
conditions often dictate the regioselectivity of the acetylation. The protocol outlined below is for
the O-acetylation to form the corresponding acetate ester.
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Reaction Scheme

The acetylation of benzofuran-3-one proceeds through its enol tautomer, 3-hydroxybenzofuran,
which reacts with an acetylating agent such as acetic anhydride.
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O-Acetylation Reaction

3-Hydroxybenzofuran + Acetic Anhydride _Pyndﬂ(baﬁ)_, -> 3-Acetoxybenzofuran + Acetic Acid

Benzofuran-3-one Tautomerization

Benzofuran-3-one M’ 3-Hydroxybenzofuran
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Acetylation Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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